Cas no 76132-65-5 (3-Phenyl-3-(pyridin-2-yl)propanenitrile)

• Product Name: 3-Phenyl-3-(pyridin-2-yl)propanenitrile
• CAS No: 76132-65-5
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 5061947
• Update Time: 2023-08-25

3-Phenyl-3-(pyridin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-3-(pyridin-2-yl)propanenitrile

• Inchi： 1S/C14H12N2/c15-10-9-13(12-6-2-1-3-7-12)14-8-4-5-11-16-14/h1-8,11,13H,9H2
• InChI Key： PFQMDOSESFMBJB-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C(CC#N)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7